Cas no 148865-00-3 (Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-[(2-methoxyethoxy)methoxy]-,(4''R)- (9CI))
148865-00-3 structure
Product Name:Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-[(2-methoxyethoxy)methoxy]-,(4''R)- (9CI)
CAS No:148865-00-3
MF:C54H83NO17
MW:1018.23333859444
CID:213218
PubChem ID:6448766
Update Time:2025-04-19
Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-[(2-methoxyethoxy)methoxy]-,(4''R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-[(2-methoxyethoxy)methoxy]-,(4''R)- (9CI)
- LogP
- Avermectin A1a, 4'-(acetylamino)-5-O-demethyl-4'-deoxy-26-((2-methoxyethoxy)methoxy)-, (4'R)-
- Avermectin A1a, 4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-((2-methoxyethoxy)methoxy)-, (4''R)-
- 148865-00-3
-
- Inchi: 1S/C54H83NO17/c1-12-30(2)49-33(5)18-19-53(72-49)26-40-23-39(71-53)17-16-32(4)48(69-45-25-43(62-11)50(35(7)67-45)70-44-24-42(61-10)46(34(6)66-44)55-36(8)56)31(3)14-13-15-38-28-65-51-47(57)37(27-64-29-63-21-20-60-9)22-41(52(58)68-40)54(38,51)59/h13-16,18-19,22,30-31,33-35,39-51,57,59H,12,17,20-21,23-29H2,1-11H3,(H,55,56)/b14-13+,32-16+,38-15+
- InChI Key: AJVUHKQJTHEJRA-NLGMDJEFSA-N
- SMILES: O1CC2=CC=CC(C)C(C(C)=CCC3CC(CC4(C=CC(C)C(C(C)CC)O4)O3)OC(C3C=C(COCOCCOC)C(C1C32O)O)=O)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)NC(C)=O)OC)OC |c:2,t:4,10|
Computed Properties
- Exact Mass: 1017.5661
- Monoisotopic Mass: 1017.5661
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 72
- Rotatable Bond Count: 16
- Complexity: 1970
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 20
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207
- XLogP3: 2.9
Experimental Properties
- Density: 1.23
- Boiling Point: 1035.6°Cat760mmHg
- Flash Point: 580.1°C
- Refractive Index: 1.56
Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-[(2-methoxyethoxy)methoxy]-,(4''R)- (9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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